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Compound of Interest

Compound Name: Niacin-d4

Cat. No.: B028198 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Niacin-d4, a deuterated form of niacin

(Vitamin B3), for researchers, scientists, and professionals in drug development. This

document outlines its core properties, analytical methodologies, and its role in metabolic

pathways.

Core Properties of Niacin-d4
Niacin-d4, also known as Nicotinic acid-d4, is a stable isotope-labeled version of niacin. It

serves as an invaluable tool in metabolic research and as an internal standard for quantitative

analysis, particularly in mass spectrometry-based methods.[1][2]

Property Value Reference

CAS Number 66148-15-0 [1][3][4][5][6][7]

Molecular Weight 127.13 g/mol [1][5][6][7][8]

Molecular Formula C₆HD₄NO₂ [1]

Experimental Protocols for Niacin Analysis Using
Niacin-d4
Niacin-d4 is frequently utilized as an internal standard in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) methods for the precise quantification of niacin and its metabolites in
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biological matrices.[1]

Sample Preparation: Solid Phase Extraction (SPE)
A common method for extracting niacin and its internal standard, Niacin-d4, from human

plasma involves solid phase extraction.

An aliquot of 100 µL of human plasma is used.[1]

Niacin and Niacin-d4 are extracted from the plasma sample.[1]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
Following extraction, the samples are analyzed by LC-MS/MS.

Chromatographic Separation: Separation is achieved using an Inertsil® CN-3 column (100 ×

4.6 mm, 5 µm).[1]

Mobile Phase: A mobile phase consisting of acetonitrile and a 0.002% formic acid solution in

water (v/v) in a 70:30 ratio is used.[1]

Flow Rate: The mobile phase is delivered at a flow rate of 1.0 mL/min with a 25% split ratio.

[1]

Detection: Detection is performed on a triple quadrupole tandem mass spectrometer using

multiple reaction monitoring (MRM) mode with an electrospray ionization (ESI) source.[1]

Mass Transitions: The mass transitions monitored are m/z 124.1/80.1 for niacin and m/z

128.1/84.1 for the internal standard, Niacin-d4.[1]

This methodology demonstrates high mean recovery (>80%) and observes no significant

interference or matrix effects.[1]

Metabolic Pathways of Niacin
Niacin plays a crucial role in cellular metabolism, primarily through its conversion into the

coenzymes nicotinamide adenine dinucleotide (NAD) and nicotinamide adenine dinucleotide
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phosphate (NADP).[4][8] These coenzymes are vital for numerous redox reactions essential for

energy production.[4]

The major metabolic pathways for niacin include:

The Amidation Pathway: Niacin is converted to nicotinamide, which is then used to

synthesize NAD.

The Glycine Conjugation Pathway: Niacin is conjugated with glycine to form nicotinuric acid.

Excess niacin and its metabolites are eventually excreted, with N-methyl-2-pyridone-5-

carboxamide (2PY) and N-methyl-4-pyridone-3-carboxamide (4PY) being terminal metabolites.

[9]

Below is a simplified representation of the core niacin metabolic pathway.
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Caption: Simplified Niacin Metabolic Pathway.
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Signaling Pathways Influenced by Niacin
Recent research has highlighted niacin's role in modulating inflammatory signaling pathways.

Niacin has been shown to inhibit vascular inflammation by downregulating the nuclear

transcription factor-κB (NF-κB) signaling pathway.[3] This anti-inflammatory effect is

independent of its lipid-regulating properties.[3]

The workflow for investigating niacin's effect on the NF-κB pathway is outlined below.
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Caption: Niacin's Effect on NF-κB Pathway Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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